Cas no 500736-17-4 (Demethoxydeacetoxypseudolaric acid B analog)

• Product Name: Demethoxydeacetoxypseudolaric acid B analog
• CAS No: 500736-17-4
• MF: C₂₀H₂₄O₇
• MW: 376.400366783142
• CID: 1123987
• Update Time: 2025-04-20

Demethoxydeacetoxypseudolaric acid B analog Chemical and Physical Properties

Names and Identifiers

• demethoxydeacetoxypseudolaric acid B
• Demethoxydeacetoxy-pseudolaric acid B
• Deacetylpseudolaric acid C2
• (3R)-4aalpha-Hydroxy-3alpha-[(1E,3E)-4-carboxy-1,3-pentadienyl]-3,4,4a,5,6,9-hexahydro-3-methyl-1-oxo-1H-4alpha,9aalpha-ethanocyclohepta[c]pyran-7-carboxylic acid
• Demethoxydeacetoxypseudolaric acid B analog

• Inchi： 1S/C20H24O7/c1-12(15(21)22)4-3-8-18(2)14-7-10-19(17(25)27-18)9-5-13(16(23)24)6-11-20(14,19)26/h3-5,8,14,26H,6-7,9-11H2,1-2H3,(H,21,22)(H,23,24)/b8-3+,12-4+/t14-,18+,19+,20-/m0/s1
• InChI Key： QPFFEVMIQIJTGZ-XYWPTNBISA-N
• SMILES： O1C([C@]23CC=C(C(=O)O)CC[C@@]2([C@H]([C@]1(/C=C/C=C(/C(=O)O)\C)C)CC3)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 792
• Topological Polar Surface Area: 121

Experimental Properties

• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.076 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones